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Compound of Interest

Compound Name: Krm-iii

Cat. No.: B1673775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent T-cell inhibitors: KRM-III and

Cyclosporine A. The information presented herein is intended to assist researchers in making

informed decisions regarding the selection and application of these compounds in their

experimental designs.
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Feature KRM-III Cyclosporine A

Primary Target
T-Cell Receptor (TCR)

signaling pathway
Calcineurin

Mechanism of Action
Inhibits TCR-induced activation

of NFAT

Forms a complex with

cyclophilin to inhibit

calcineurin's phosphatase

activity, preventing NFAT

dephosphorylation and nuclear

translocation.

Reported IC50 (T-Cell

Proliferation)
~5 µM ~244 nM (294 µg/L)[1]

Reported IC50 (NFAT

Activation)
~5 µM

Not explicitly found, but potent

inhibition of downstream IL-2

production is well-documented.

Reported IC50 (IL-2

Production)
Data not available ~10 nM[2]

Mechanism of Action
KRM-III: A T-Cell Receptor Signaling Inhibitor
KRM-III is a potent, orally active inhibitor of the T-cell antigen receptor (TCR) signaling

pathway. Its mechanism centers on the disruption of downstream signaling events that follow

TCR engagement. This ultimately leads to the inhibition of the Nuclear Factor of Activated T-

cells (NFAT), a critical transcription factor for T-cell activation and proliferation.
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Cyclosporine A Signaling Pathway Inhibition
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T-Cell Proliferation Assay Workflow

Isolate T-Cells Stain with CFSE Wash Cells Culture with Stimuli
+/- Inhibitor Incubate (3-5 days) Acquire on

Flow Cytometer Analyze CFSE Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1673775?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673775?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1384549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1384549/
https://www.benchchem.com/product/b1673775#krm-iii-vs-cyclosporine-a-in-t-cell-inhibition
https://www.benchchem.com/product/b1673775#krm-iii-vs-cyclosporine-a-in-t-cell-inhibition
https://www.benchchem.com/product/b1673775#krm-iii-vs-cyclosporine-a-in-t-cell-inhibition
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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